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Compound Focus: Acetamidoxime

CAS No.: 22059-22-9

Cat. No.: S627693

Melting Point Data

The table below summarizes the melting point information for acetamidoxime from different sources:

Melting Point  Purity Source | Context

138 °C >97.0% (GC)(T) Commercial chemical supplier (TCI America)
[1].

136 °C - 138 Not specified (synthesized and Experimental procedure from a patent

°C recrystallized) example [2].

138 °C 97.0+% Commercial chemical supplier (Fisher

Scientific) [3].

Synthesis and Experimental Protocol

The patent provides a specific method for synthesizing high-purity acetamidoxime, which directly yielded

the 136-138 °C melting point crystals [2] [4].

Synthesis of Acetamidoxime from Hydroxylamine and Acetonitrile
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Start Reaction

Add 45 mL acetonitrile to
90 mL of 50% aqueous hydroxylamine

Stir mixture with magnetic stirrer
at 25°C (ambient temperature)

'

Crystalline acetamidoxime separates
Continue stirring for 24 hours

Gﬂter to collect raw crystalg

Purification:
Dissolve in perfluorohexane with heat
Cool overnight for recrystallization

Filter and wash
with perfluorohexane

Click to download full resolution via product page

Synthesis and purification workflow for acetamidoxime [2]
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This method avoids inorganic salts used in traditional syntheses, simplifying purification and reducing ionic

contamination [2] [4].

Key Pharmaceutical Applications

Acetamidoxime is valuable in pharmaceutical research, primarily serving two key functions:

¢ Versatile Synthetic Intermediate: It is a useful reagent for constructing various heterocyclic
compounds and is used in synthesizing new antibacterial agents, such as 1,2,4-oxadiazole
derivatives and DNA gyrase inhibitors [1].

e Prodrug Strategy for Amidines: A significant application is converting a basic acetamidine drug
candidate (a potent neuronal nitric oxide synthase/nNOS inhibitor) into its acetamidoxime analogue
[5].

o Purpose: The amidoxime is less basic and uncharged at physiological pH, which improves
membrane penetration, gastrointestinal absorption, and bioavailability compared to the parent
amidine [5].

o Activation: Once absorbed, the amidoxime prodrug is converted back to the active amidine in
the body by enzymes in the mitochondrial amidoxime reducing component (mMARC) system [5].

Analytical Characterization

In pharmaceutical research, compounds like acetamidoxime are characterized using multiple techniques to

confirm their molecular structure and purity, including [2] [6]:

e Spectroscopic Analysis: FT-IR, GC-MS, and NMR.
e Chromatography: HPLC to monitor reactions and assess purity.
e X-ray Crystallography: To determine the precise crystal and molecular structure.

The (Z)-amidoxime form is the most thermodynamically stable and dominant isomer for compounds like

acetamidoxime [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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